![molecular formula C8H5BrFNO4 B2793048 Methyl 4-bromo-2-fluoro-6-nitrobenzoate CAS No. 1805549-52-3](/img/structure/B2793048.png)
Methyl 4-bromo-2-fluoro-6-nitrobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4-bromo-2-fluoro-6-nitrobenzoate” is a chemical compound with the CAS Number: 1805549-52-3 . It has a molecular weight of 278.03 . The IUPAC name for this compound is “this compound” and its Inchi Code is 1S/C8H5BrFNO4/c1-15-8(12)7-5(10)2-4(9)3-6(7)11(13)14/h2-3H,1H3 .
Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . More detailed physical and chemical properties are not provided in the search results.Mechanism of Action
The mechanism of action of Methyl 4-bromo-2-fluoro-6-nitrobenzoate is not well-studied. However, it is believed to inhibit the activity of acetylcholinesterase by binding to the active site of the enzyme. This leads to an accumulation of acetylcholine in the nervous system, which can improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which can improve cognitive function. This compound has also been shown to have anti-inflammatory effects and can reduce the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
Methyl 4-bromo-2-fluoro-6-nitrobenzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized. This compound is also readily available and relatively inexpensive. However, this compound has several limitations. It is highly toxic and can be hazardous to handle. It also has limited solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the study of Methyl 4-bromo-2-fluoro-6-nitrobenzoate. One direction is the development of new inhibitors of acetylcholinesterase using this compound as a starting material. Another direction is the study of the anti-inflammatory effects of this compound and its potential use in the treatment of inflammatory diseases. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its effects on biological processes.
Synthesis Methods
Methyl 4-bromo-2-fluoro-6-nitrobenzoate can be synthesized using several methods. One of the most commonly used methods is the reaction of 4-bromo-2-fluoroaniline with methyl nitroacetate in the presence of a catalyst. The resulting product is then treated with acid to obtain the final product. Another method involves the reaction of 4-bromo-2-fluoroaniline with methyl chloroformate in the presence of a base, followed by nitration and treatment with acid to obtain the final product.
Scientific Research Applications
Methyl 4-bromo-2-fluoro-6-nitrobenzoate is used in various scientific research applications. It is commonly used as a starting material for the synthesis of other compounds. This compound is also used in the development of new drugs and in the study of various biological processes. It is used in the synthesis of inhibitors of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system. This enzyme is a target for the treatment of Alzheimer's disease.
Safety and Hazards
“Methyl 4-bromo-2-fluoro-6-nitrobenzoate” is associated with several hazard statements including H302, H315, H319, and H335 . These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
methyl 4-bromo-2-fluoro-6-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrFNO4/c1-15-8(12)7-5(10)2-4(9)3-6(7)11(13)14/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFFIRDOCGWUIAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1F)Br)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrFNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.